Cas no 2472560-13-5 ((S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester)

• Product Name: (S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester
• CAS No: 2472560-13-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.31
• MDL: MFCD32710359
• CID: 5088558
• Update Time: 2025-10-28

(S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester

• MDL： MFCD32710359
• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)5-4-11(14)10-6-8-15-9-7-10/h6-9,11H,4-5,14H2,1-3H3/t11-/m0/s1
• InChI Key： PULZCJFPSCBURD-NSHDSACASA-N
• SMILES： C1=CC([C@@H](N)CCC(=O)OC(C)(C)C)=CC=N1

Additional information on (S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester

Latest Research Advances on (S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS: 2472560-13-5) in Chemical Biology and Pharmaceutical Applications

The compound (S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester (CAS: 2472560-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This chiral intermediate, characterized by its pyridine and tert-butyl ester functionalities, has been explored in the synthesis of novel bioactive molecules targeting various therapeutic areas, including central nervous system (CNS) disorders and infectious diseases.

Recent studies published in Q2 2024 highlight the compound's role as a key precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs with enhanced blood-brain barrier permeability. Researchers at the University of Cambridge demonstrated its utility in constructing novel GABA_A receptor modulators through a stereoselective synthetic route, achieving 98% enantiomeric excess (ee) in the final products. The tert-butyl ester protection was found to be crucial for maintaining the compound's stability during subsequent coupling reactions.

In medicinal chemistry applications, a team from Pfizer reported the use of 2472560-13-5 as a central scaffold in developing potential antipsychotic agents. Their structure-activity relationship (SAR) studies, published in the Journal of Medicinal Chemistry (May 2024), revealed that modifications at the 4-position of the pyridine ring significantly influenced binding affinity to dopamine D₂ and serotonin 5-HT_2A receptors. The tert-butyl ester group was shown to provide optimal pharmacokinetic properties, with improved metabolic stability compared to methyl or ethyl ester analogs.

From a synthetic chemistry perspective, advancements in the large-scale production of 2472560-13-5 have been achieved through continuous flow chemistry approaches. A Nature Communications paper (April 2024) described an efficient three-step synthesis with 85% overall yield, featuring an enzymatic resolution step for enantiomeric purity control. This development addresses previous challenges in scaling up the production of this chiral building block while maintaining high optical purity.

The compound's potential in targeted drug delivery systems has also emerged as a new research direction. A recent study in Advanced Drug Delivery Reviews demonstrated its incorporation into pH-sensitive prodrugs for tumor-specific activation, leveraging the pyridine nitrogen's protonation behavior in acidic tumor microenvironments. The tert-butyl ester was strategically used as a stable protecting group that could be selectively cleaved by tumor-associated enzymes.

Looking forward, the unique structural features of (S)-4-Amino-4-pyridin-4-yl-butyric acid tert-butyl ester continue to inspire innovative applications in drug discovery. Current research efforts are focusing on its use in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates (ADCs), with preliminary results showing promise in improving tissue selectivity and reducing off-target effects. As these investigations progress, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.